Cas no 45233-43-0 (D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate))

• Product Name: D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate)
• CAS No: 45233-43-0
• MF: C₈H₁₅NO₉S
• MW: 301.271002054214
• CID: 330546
• PubChem ID: 170758
• Update Time: 2025-04-19

D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• D-Galactose,2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate)
• [(2R,3R,4R,5R)-5-acetamido-1,2,4-trihydroxy-6-oxohexan-3-yl] hydrogen sulfate
• [(2R,3R,4R,5R)-5-acetamido-4,6-dihydroxy-2-(hydroxymethyl)oxan-3-yl] hydrogen sulfate
• Nag-4-S
• 45233-43-0
• SCHEMBL668796
• D-Galactose, 2-(acetylamino)-2-deoxy-, 4-(hydrogen sulfate)
• CHEBI:183932
• RKFMAQNDSSSRTH-OSMVPFSASA-N
• [(2R,3R,4R,5R)-5-acetamido-1,2,4-trihydroxy-6-oxohexan-3-yl] hydrogen sulate
• N-Acetyl-D-galactosamine 4-sulfate
• DTXSID90196441

• Inchi： 1S/C8H15NO9S/c1-4(12)9-5(2-10)7(14)8(6(13)3-11)18-19(15,16)17/h2,5-8,11,13-14H,3H2,1H3,(H,9,12)(H,15,16,17)/t5-,6+,7+,8-/m0/s1
• InChI Key： RKFMAQNDSSSRTH-OSMVPFSASA-N
• SMILES： S(=O)(=O)(O)O[C@@H]([C@@H](CO)O)[C@@H]([C@H](C=O)NC(C)=O)O

Computed Properties

• Exact Mass: 301.04675223g/mol
• Monoisotopic Mass: 301.04675223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 179Ų